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Compound of Interest

Compound Name: SHR1653

Cat. No.: B1193598 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for handling

SHR1653 based on general best practices for potent research compounds. A specific Safety

Data Sheet (SDS) for SHR1653 was not publicly available at the time of this writing.

Researchers, scientists, and drug development professionals must obtain and thoroughly

review the official SDS from the supplier before any handling, storage, or disposal of this

compound. The information below is intended to supplement, not replace, the specific guidance

provided in the SDS.

I. Personal Protective Equipment (PPE)
The appropriate level of personal protective equipment is critical to minimize exposure risk

when handling potent compounds like SHR1653. The selection of PPE should be guided by a

thorough risk assessment of the specific procedures being performed.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- NIOSH-approved respirator

(e.g., N95 or higher) -

Chemical splash goggles and

face shield - Disposable lab

coat with tight cuffs - Double

nitrile gloves - Disposable

sleeves

High risk of aerosolization and

inhalation of potent powder.

Full facial and respiratory

protection is crucial. Double

gloving provides an additional

barrier.

Solution Preparation and

Handling

- Chemical fume hood -

Chemical splash goggles - Lab

coat - Nitrile gloves

Reduced risk of aerosolization,

but splashes and direct contact

are potential hazards. All

manipulations should be

performed in a certified

chemical fume hood.

General Laboratory Operations

- Safety glasses with side

shields - Lab coat - Nitrile

gloves

Standard laboratory practice to

protect against incidental

contact and splashes.

II. Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling SHR1653 is essential to ensure safety and maintain the

integrity of the compound.

Preparation and Pre-Handling:

Consult the SHR1653 Safety Data Sheet (SDS) for specific handling instructions.

Ensure all necessary PPE is available and in good condition.

Prepare the designated work area, typically a chemical fume hood, by ensuring it is clean

and uncluttered.

Have spill cleanup materials readily accessible.

Compound Handling:
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Perform all manipulations of solid SHR1653, such as weighing and reconstitution, within a

certified chemical fume hood to minimize inhalation exposure.

When preparing solutions, add the solvent to the solid compound slowly to avoid

splashing.

Keep containers of SHR1653 tightly sealed when not in use.

Post-Handling:

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) after

handling is complete.

Carefully remove and dispose of all contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan
Proper disposal of SHR1653 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Unused Compound: Unused or expired SHR1653 should be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.

Contaminated Materials: All disposable items that have come into contact with SHR1653,

including pipette tips, vials, gloves, and lab coats, must be collected in a designated, sealed

hazardous waste container.

Waste Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the name of the compound (SHR1653).

IV. Emergency Spill Plan
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Immediate Actions:
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Alert others in the immediate vicinity and evacuate the area if necessary.

If the spill is large or involves a significant release of powder, evacuate the laboratory and

contact your institution's Environmental Health and Safety (EHS) office immediately.

Small Spill Cleanup (if deemed safe by trained personnel):

Don the appropriate PPE, including respiratory protection for powder spills.

For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).

For solid spills, gently cover with a damp paper towel to avoid raising dust, then use an

absorbent pad.

Carefully scoop the absorbed material and any contaminated debris into a sealed

hazardous waste container.

Decontaminate the spill area with an appropriate solvent and wipe clean.

Dispose of all cleanup materials as hazardous waste.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention after any exposure and report the incident to your

supervisor and EHS office. Provide a copy of the SHR1653 SDS to the medical personnel.

Visual Guidance
The following diagrams illustrate the key workflows for safely handling SHR1653 in a laboratory

setting.
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Caption: Workflow for the safe handling of SHR1653.
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Caption: Emergency spill response workflow for SHR1653.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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